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Compound of Interest

Compound Name: FGA146

Cat. No.: B12377536

Introduction

FGA146 is a novel synthetic compound that has demonstrated significant potential in
preclinical in vitro studies as a modulator of the cGAS-STING (Cyclic GMP-AMP Synthase -
Stimulator of Interferon Genes) signaling pathway.[1] This pathway is a critical component of
the innate immune system, responsible for detecting cytosolic DNA and initiating an immune
response.[1][2] Dysregulation of the STING pathway has been implicated in various diseases,
including autoimmune disorders and cancer. FGA146's ability to modulate this pathway makes
it a promising candidate for therapeutic development.

These application notes provide detailed protocols for the delivery of FGA146 in various in vitro
settings to aid researchers in studying its mechanism of action and therapeutic potential.

Mechanism of Action and Signaling Pathway

FGA146 acts as an antagonist of the High Mobility Group A1 (HMGAL) protein. HMGAL is a
chromatin remodeling protein that has been shown to suppress the transcription of STING.[3]
By inhibiting HMGA1, FGA146 effectively removes this transcriptional repression, leading to
increased STING expression. This, in turn, enhances the cellular response to cytosolic DNA,
resulting in the increased production of type | interferons and other pro-inflammatory cytokines.

The proposed signaling pathway for FGA146's activity is as follows:
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Prepare 10 mM FGA146
stock in DMSO

:

Dilute stock to final
concentration in medium
(DMSO < 0.1%)

:

Treat cells with
FGA146-containing medium

:

Incubate for desired time

:

Harvest cells for
downstream analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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